Cas no 14734-25-9 (tert-Butyl methyl succinate)

Tert-Butyl methyl succinate is a diester derivative of succinic acid, characterized by its tert-butyl and methyl ester functional groups. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the production of pharmaceuticals, agrochemicals, and specialty chemicals. Its tert-butyl group enhances steric hindrance, improving selectivity in certain reactions, while the methyl ester offers reactivity for further derivatization. The compound exhibits good solubility in common organic solvents, facilitating its use in various synthetic protocols. Its stability under mild conditions makes it a reliable building block for constructing complex molecular frameworks. Tert-Butyl methyl succinate is valued for its versatility and efficiency in multi-step synthetic processes.
tert-Butyl methyl succinate structure
tert-Butyl methyl succinate structure
Product Name:tert-Butyl methyl succinate
CAS No:14734-25-9
MF:C9H16O4
MW:188.220943450928
CID:195309
Update Time:2025-06-07

tert-Butyl methyl succinate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl methyl succinate
    • 4-O-tert-butyl 1-O-methyl butanedioate
    • Butanedioic acid,1-(1,1-dimethylethyl) 4-methyl ester
    • GR113808
    • TERT-BUTYL METHYL SUCCINATE 97
    • Butanedioc acid tert-butyl methyl ester
    • erythro-methyl tert-butyl succinate
    • methyl tert-butyl succinate
    • t-butyl-methylsuccinate
    • tert-butyl methyl glutarate
    • tert-Butyl methyl succinate 97%
    • TERT-BUTYL METHYL SUCCINATE 97
    • Inchi: 1S/C9H16O4/c1-9(2,3)13-8(11)6-5-7(10)12-4/h5-6H2,1-4H3
    • InChI Key: KGLNZUDBQPORRI-UHFFFAOYSA-N
    • SMILES: O(C(CCC(=O)OC)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 188.10500
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 6
  • Complexity: 190
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing

Experimental Properties

  • Color/Form: Not available
  • Density: 1.022 g/mL at 25 °C(lit.)
  • Boiling Point: 85-95 °C/20 mmHg(lit.)
  • Flash Point: Degrees Fahrenheit:230°F
    Degrees Celsius:110°C
  • Refractive Index: n20/D 1.421(lit.)
  • PSA: 52.60000
  • LogP: 1.28130
  • Solubility: Not available

tert-Butyl methyl succinate Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Safety Instruction: S23-S24/25
  • RTECS:MO1360000

tert-Butyl methyl succinate Customs Data

  • HS CODE:2917190090
  • Customs Data:

    China Customs Code:

    2917190090

    Overview:

    2917190090 Other acyclic polycarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Terephthalic acid please specify4-CBAvalue, Terephthalic acid please specifyP-TLacid value, Terephthalic acid please indicate color, Terephthalic acid please indicate moisture

    Summary:

    2917190090 acyclic polycarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

tert-Butyl methyl succinate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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